Cas no 81981-08-0 (3,4-Undecadienoic acid, methyl ester)

3,4-Undecadienoic acid, methyl ester structure
81981-08-0 structure
Product name:3,4-Undecadienoic acid, methyl ester
CAS No:81981-08-0
MF:C12H20O2
MW:196.286004066467
CID:702305
PubChem ID:12754479

3,4-Undecadienoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3,4-Undecadienoic acid, methyl ester
    • methyl undeca-3,4-dienoate
    • 81981-08-0
    • DTXSID90508989
    • Inchi: InChI=1S/C12H20O2/c1-3-4-5-6-7-8-9-10-11-12(13)14-2/h8,10H,3-7,11H2,1-2H3
    • InChI Key: DOGOUGFZFAYSIB-UHFFFAOYSA-N
    • SMILES: CCCCCCC=C=CCC(=O)OC

Computed Properties

  • Exact Mass: 196.146329876g/mol
  • Monoisotopic Mass: 196.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3Ų

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